2-Chloro-6-thiophen-2-yl-nicotinonitrile

• IUPAC Name: 2-chloro-6-thiophen-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C10H5ClN2S/c11-10-7(6-12)3-4-8(13-10)9-2-1-5-14-9/h1-5H
• InChI Key: WIMPDGSMFGKCKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=C(C=C2)C#N)Cl
• Molecular Formula: C10H5ClN2S
• Molecular Weight: 220.68 g/mol

Description

2-Chloro-6-thiophen-2-yl-nicotinonitrile, also known as this compound, is an organic compound that is used in various scientific applications. This compound has a wide range of uses in laboratories due to its unique properties and reactivity. It has been studied extensively in the field of organic chemistry and is used as a catalyst in various reactions. This compound has also been used in the synthesis of various drugs and in the research of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Derivatization

• Synthesis of Substituted Nicotinonitriles : A series of substituted 4-(thiophen-2-yl)nicotinonitriles, including compounds similar to 2-Chloro-6-thiophen-2-yl-nicotinonitrile, were synthesized through a procedure involving condensation and cyclization of 2-acetylthiophene. This study highlights efficient synthesis routes and the transformation of synthesized nicotinonitriles into pyrazolopyridines, indicating the compound's utility as an intermediate in organic synthesis (Hakobyan et al., 2020).

Antimicrobial and Antitumor Activities

• Antitumor and Antimicrobial Activities : A derivative, 4-(4-Chlorophenyl)-3-cyano-2-(β-O-glycosyloxy)-6-(thien-2-yl)-nicotinonitrile, was studied for its antitumor and antimicrobial activities. The synthesis involved reacting 2-acetyl thiophene with various agents, showcasing the potential of thiophenyl nicotinonitriles in developing new antimicrobial and antitumor agents (El‐Sayed et al., 2011).

Corrosion Inhibition

• Corrosion Inhibition for Carbon Steel : The use of 6-[5-(4-methoxyphenyl) furan-2-yl] nicotinonitrile as a corrosion inhibitor for carbon steel in acidic solutions was investigated. This study revealed the compound's efficiency as a mixed-type inhibitor, highlighting its application in corrosion protection (Fouda et al., 2019).

Fluorophore-based Applications

• Environmentally Sensitive Fluorophores : The synthesis of poly-functionalized nicotinonitriles incorporating pyrene and/or fluorene moieties was achieved through a domino four-component condensation reaction. These compounds exhibit strong blue-green fluorescence emission, suggesting their potential applications in materials science and as environmental sensors (Hussein et al., 2019).

Antitubercular Activity

• Inhibitors of Mycobacterium tuberculosis : Novel derivatives, including 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides, were synthesized and evaluated for antitubercular activity. These compounds showed promising activity against M. tuberculosis, indicating their potential in developing new antitubercular drugs (Marvadi et al., 2020).